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Compound of Interest

Compound Name: Sulfide, 2-chloroethyl isopropy!
CAS No.: 4303-41-7
Cat. No.: B1268141

Get Quote

Executive Summary

2-Chloroethyl isopropyl sulfide (CAS: 4303-41-7) serves as a critical monofunctional simulant
for Sulfur Mustard (HD). Structurally, it retains the

-chloroethyl sulfide core responsible for the vesicant properties of HD, while the isopropyl group
introduces steric bulk that modulates reactivity (specifically hydrolysis and alkylation rates).

This guide provides a definitive reference for the identification of CEIPS using Mass
Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy. It
emphasizes the differentiation of CEIPS from its ethyl analog (CEES) and provides mechanistic
insights into its fragmentation and spectral signatures.

Chemical Identity & Physical Properties[1][2][3][4]
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Parameter

Data

IUPAC Name

1-Chloro-2-(propan-2-ylsulfanyl)ethane

Common Name

2-Chloroethyl isopropyl sulfide (CEIPS)

CAS Registry Number

4303-41-7

Molecular Formula

C

H

CIS

Molecular Weight

138.66 g/mol

Structure

(CH

Physical State

Colorless to pale yellow liquid

Density

~1.02 g/mL (Predicted)

Boiling Point

~165 °C (Predicted based on CEES @ 156°C)

Synthesis & Reaction Pathway

Understanding the synthesis of CEIPS is essential for interpreting impurity peaks in

spectroscopic data (e.g., residual thiols or disulfides). The most common route involves the

nucleophilic substitution of 2-propanethiol with 1-bromo-2-chloroethane.

Synthesis Workflow Diagram
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Figure 1: Nucleophilic substitution pathway for CEIPS synthesis. Note the selectivity required to

avoid bis-substitution.

Mass Spectrometry (EI-MS)

Methodology: Electron lonization (70 eV). Diagnostic Value: The mass spectrum of CEIPS is

characterized by the isotopic signature of Chlorine (

Cl/

Cl ratio of 3:1) and

alpha-cleavage fragmentation typical of sulfides.

Fragmentation Pathway Analysis

e Molecular lon (M+): Observed at m/z 138 and 140 (3:1 intensity).

o Alpha-Cleavage (Isopropyl Loss): Cleavage of the C-S bond on the isopropyl side yields the

2-chloroethylsulfenyl cation.

o McLafferty-like Rearrangement: While less dominant than in esters, sulfides can undergo

rearrangements losing alkene fragments.

o Base Peak: Often associated with the stable alkyl sulfide fragments or the loss of the

chloroethyl group.

Key lons Table
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Relative Intensity

m/z lon Composition Fragment Origin
(Approx)
[C
Molecular lon (
138 H 20-30%
Cl)
CIS]
[C
Molecular lon (
140 H ~10%
Cl)
CIS]
[C
Loss of Methyl (M -
123 H 4 < 5%
15)
CIS]
[C
Loss of Isopropyl (M -
95 H propyl( High
43)
CIS]
[C
H Loss of Chloroethyl (M
75 Moderate
- 63)
S]
[C
63 H Chloroethyl cation Moderate
Cl]
43 [C Isopropyl cation Base Peak (100%)
H
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Fragmentation Logic Diagram

Molecular lon (M+)

m/z 138 / 140

- Isopropyl (43 u)t Chloroethyl (63 u) \C-S Cleavage

m/z 95 m/z 75 m/z 43
[CI-CH2-CH2-S]+ [(CH3)2CH-S]+ [(CH3)2CH]+

Figure 2: Primary EI-MS Fragmentation Pathways for CEIPS

Click to download full resolution via product page

Figure 2: The formation of m/z 43 and m/z 95 are the primary diagnostic splits for isopropyl
sulfides.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCI

(Chloroform-d) | Frequency: 400 MHz (Standard)

The

H NMR spectrum of CEIPS is distinct from CEES due to the isopropyl splitting pattern
(septet/doublet) replacing the ethyl pattern (quartet/triplet).

H NMR Assignment Table
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Chemical Shift .
Coupling (
( Multiplicity Integral Assignment
» HZ)
» Ppm)
CI-CH
3.62 Triplet 2H -CH
-S
S-CH-(CH
3.01 Septet 1H )
CI-CH
2.84 Triplet 2H -CH
-S
-CH-(CH
1.28 Doublet 6H

Mechanistic Insight:

» The deshielding effect of Chlorine shifts the terminal methylene to ~3.62 ppm.

e The Sulfur atom has a weaker deshielding effect, placing the adjacent methylene and

methine protons in the 2.8-3.0 ppm range.

« Differentiation: In CEES (Ethyl analog), the methyl group appears as a triplet at ~1.2 ppm,

whereas in CEIPS, the isopropyl methyls appear as a strong doublet at ~1.28 ppm.

C NMR Assignhments

e 43.5 ppm: CI-CH
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e 35.2 ppm: S-CH-(CH
)

e 33.8 ppm: -CH
-S-

e 23.4 ppm: -CH-(CH

Infrared Spectroscopy (FTIR)

Methodology: ATR (Attenuated Total Reflectance) or Liquid Film (NaCl plates).

The IR spectrum confirms the functional groups but is less specific for structural isomerism

than NMR.

Wavenumber (cm

Vibration Mode Description
)
Strong aliphatic sp
2960 - 2850 C-H Stretch
C-H stretching.
Gem-dimethyl doublet.
1385 & 1365 C-H Bend Characteristic "rabbit ears"
split of the isopropyl group.
Strong, broad band typical of
700 - 750 C-ClI Stretch ] )
primary alkyl chlorides.
Weak to moderate bands,
600 - 700 C-S Stretch often obscured in the

fingerprint region.
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Experimental Protocol: Sample Preparation for
Analysis

Self-Validating Protocol for Purity Check
e GC-MS Screening:
o Dilute 1 pL of CEIPS in 1 mL of Dichloromethane (DCM).
o Inject 1 pL into GC-MS (Split 20:1).
o Validation: Verify absence of m/z 76 (CS
solvent impurity) and m/z 158/160 (Bis(2-chloroethyl) sulfide - HD impurity).
e NMR Prep:

o Dissolve ~10 mg CEIPS in 0.6 mL CDCI

o Validation: Ensure the integral ratio of the doublet (1.28 ppm) to the downfield triplet (3.62
ppm) is exactly 3:1. Deviation indicates hydrolysis (formation of alcohol) or oxidation.
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at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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